1-Acetylpiperidine-4-carboxylic acid
Cat. No. B014908
Key on ui cas rn:
25503-90-6
M. Wt: 171.19 g/mol
InChI Key: WFCLWJHOKCQYOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:10][C:11](=[O:12])[O:13][C:14](=[O:15])[CH3:16].[NH:1]1[CH2:2][CH2:3][CH:4]([C:7](=[O:8])[OH:9])[CH2:5][CH2:6]1>>[N:1]1([C:11]([CH3:10])=[O:12])[CH2:2][CH2:3][CH:4]([C:7](=[O:8])[OH:9])[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C1CCNCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)N1CCC(C(=O)O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
